3-Oxo-2-thiophen-2-ylmethyl-2,3-dihydro-1H-isoindole-4-carboxylic acid

• IUPAC Name: 3-oxo-2-(thiophen-2-ylmethyl)-1H-isoindole-4-carboxylic acid
• InChI: InChI=1S/C14H11NO3S/c16-13-12-9(3-1-5-11(12)14(17)18)7-15(13)8-10-4-2-6-19-10/h1-6H,7-8H2,(H,17,18)
• InChI Key: VWVPWLGLDOABBA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC=C2)C(=O)O)C(=O)N1CC3=CC=CS3
• Molecular Formula: C14H11NO3S
• Molecular Weight: 273.31 g/mol

Description

“3-Oxo-2-thiophen-2-ylmethyl-2,3-dihydro-1H-isoindole-4-carboxylic acid” is a chemical compound. Its molecular formula is C14H11NO3S.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available sources.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to "3-Oxo-2-thiophen-2-ylmethyl-2,3-dihydro-1H-isoindole-4-carboxylic acid" includes studies on their synthesis and the exploration of their electronic structure and intermolecular interactions. Vrabel et al. (2014) investigated the electronic structure, synthesis, and intermolecular interactions of piperidine-2-carboxylic acid derivatives, highlighting the crystalline behavior and disordered thiophene rings, which are linked through hydrogen bonds and weak interactions to form multidimensional networks in the crystal structures (V. Vrabel, J. Sivý, P. Šafár̆, & S. Marchalin, 2014).

Novel Synthetic Pathways and Compounds

The exploration of synthetic pathways leading to new compounds incorporating the isoindole and thiophene units is a significant area of research. Melo et al. (2004) discussed the thermolysis of tetrahydrothiazolo[2,3-a]isoindole-3-carboxylic acids, leading to novel isoindoles and thiazolo[3,2-c][1,3]benzoxazines, illustrating the potential for creating diverse molecular structures starting from related compounds (T. P. Melo, Catarina I. A. Santos, A. Gonsalves, J. A. Paixão, & A. Beja, 2004).

Chemical Properties and Interactions

Studies also extend to understanding the chemical properties and potential interactions of compounds with a similar structural framework. Horak et al. (2017) presented an efficient approach to synthesize thieno[2,3-f]isoindole-4-carboxylic acids, leveraging the intramolecular Diels-Alder vinylthiophen reaction, highlighting the synthetic utility and chemical reactivity of these compounds (Y. Horak, Roman Z. Lytvyn, Ye.-O. Laba, Yuriy V. Homza, V. Zaytsev, M. Nadirova, Tatiana V. Nikanorova, F. Zubkov, A. Varlamov, & M. Obushak, 2017).

Biological Applications

The investigation into the biological activities of compounds bearing the isoindole and thiophene moieties is another critical area of research. Courtney et al. (2004) described a novel class of 2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acids as inhibitors of heparanase, demonstrating potent inhibitory activity and highlighting their potential as therapeutic agents (S. Courtney, P. Hay, R. Buck, Claire S Colville, D. Porter, D. Scopes, Faye C Pollard, M. Page, J. Bennett, M. Hircock, E. Mckenzie, C. Stubberfield, & P. Turner, 2004).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources.